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Compound of Interest

Compound Name: Bis(neopentyl glycolato)diboron

Cat. No.: B139214 Get Quote

In-Depth Technical Guide: Bis(neopentyl
glycolato)diboron
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Bis(neopentyl glycolato)diboron, a key reagent in organic synthesis.

Core Molecular Data
Bis(neopentyl glycolato)diboron is an organic boron compound widely utilized in chemical

synthesis.[1][2] Its fundamental molecular and physical properties are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C10H20B2O4

Molecular Weight 225.89 g/mol

CAS Number 201733-56-4

Appearance White to off-white solid

Melting Point 180.5-184.5 °C

Boiling Point 214.3 ± 7.0 °C

Chemical Structure and Nomenclature
Bis(neopentyl glycolato)diboron, also known by its systematic name 5,5,5',5'-Tetramethyl-

2,2'-bi-1,3,2-dioxaborinane, is a diboron reagent.[1]

Logical Relationship: From Structure to Application
The unique structure of Bis(neopentyl glycolato)diboron underpins its utility as a borylating

agent in organic chemistry, particularly in the formation of boronic esters.

Molecular Structure
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Primary ApplicationC10H20B2O4 225.89 g/mol
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Caption: Logical flow from molecular properties to the primary application of Bis(neopentyl
glycolato)diboron.
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Experimental Protocols
Detailed experimental protocols for the synthesis of Bis(neopentyl glycolato)diboron have

been established. Two common methods are outlined below.

Method 1: Reaction of Tetrakis(dimethylamino)diborane
with 2,2-dimethyl-1,3-propanediol
This procedure involves the reaction of tetrakis(dimethylamino)diborane with 2,2-dimethyl-1,3-

propanediol in a suitable solvent, such as toluene.

Experimental Workflow:

Tetrakis(dimethylamino)diborane
+

2,2-dimethyl-1,3-propanediol
+

Toluene

Heat to 105°C for 60 minutes

1. Mix

Remove toluene

2. React

White solid product
(Bis(neopentyl glycolato)diboron)

3. Isolate
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Caption: Workflow for the synthesis of Bis(neopentyl glycolato)diboron via Method 1.

Method 2: Reaction involving Tetrahydroxydiboron
This alternative synthesis route utilizes tetrahydroxydiboron, neopentyl glycol, and potassium

acetate (KOAc) in a solvent like toluene or tetrahydrofuran (THF).[2][3]

Experimental Workflow:

Tetrahydroxydiboron
+

Neopentyl Glycol
+

KOAc
+

Toluene or THF

Stir at 80°C for 0.5-2 hours

1. Suspend

Monitor for complete consumption
of starting materials

2. React

Bis(neopentyl glycolato)diboron

3. Obtain
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Caption: Workflow for the synthesis of Bis(neopentyl glycolato)diboron via Method 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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